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An In-depth Technical Guide on the Physical Properties of (R)-4-Propyldihydrofuran-2(3H)-
one

This technical guide provides a comprehensive overview of the physical properties of (R)-4-
Propyldihydrofuran-2(3H)-one, also known as (R)-γ-heptalactone. The information is

intended for researchers, scientists, and professionals in drug development who may be

working with this compound, which is a key intermediate in the synthesis of the antiepileptic

drug Brivaracetam.[1][2][3]

Chemical Identity and Structure
(R)-4-Propyldihydrofuran-2(3H)-one is a chiral lactone with the molecular formula C7H12O2.

[1] Its structure consists of a five-membered dihydrofuranone ring with a propyl group at the

fourth position in the (R) configuration.

IUPAC Name: (4R)-4-propyloxolan-2-one[4]

CAS Number: 63095-51-2[1]

Synonyms: (R)-4-propyl-dihydro-furan-2-one, (4R)-4-Propyldihydrofuran-2(3H)-one, (R)-

Dihydro-4-propyl-2(3H)-furanone[1]
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The physical properties of (R)-4-Propyldihydrofuran-2(3H)-one are summarized in the table

below. These properties are crucial for its handling, storage, and application in chemical

synthesis.

Property Value Source

Molecular Formula C7H12O2 [1]

Molecular Weight 128.17 g/mol [1][4][5]

Appearance
Colorless to pale yellow oily

liquid
[1][6][7]

Boiling Point 226.3 ± 8.0 °C (Predicted) [1][2]

226.00 to 227.00 °C @ 760.00

mm Hg (Estimated)
[6]

Density 0.983 ± 0.06 g/cm³ (Predicted) [1][2]

Refractive Index 1.437 [8]

Solubility

Slightly soluble in Chloroform,

Ethanol, and Methanol.[1][2][7]

[9] Slightly soluble in water

(7.4 g/L at 25°C).[8]

Storage Temperature 2-8°C [1][2][9]

Flash Point
185.00 °F (85.30 °C)

(Estimated)
[6]

Vapor Pressure
0.083000 mmHg @ 25.00 °C

(Estimated)
[6]

Optical Activity 3.7100° (C=1g/100ml ETOH) [1]

Experimental Protocols
Detailed methodologies for determining the key physical properties of liquid organic

compounds like (R)-4-Propyldihydrofuran-2(3H)-one are provided below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b2943262?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB82747297.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB82747297.htm
https://pubchem.ncbi.nlm.nih.gov/compound/R_-4-Propyldihydrofuran-2_3H_-one
https://www.scentree.co/en/Gamma-heptalactone.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB82747297.htm
http://www.thegoodscentscompany.com/data/rw1555251.html
https://www.chemicalbook.com/article/synthesis-and-application-of-r-4-propyldihydrofuran-2-3h-one.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB82747297.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB82747297_EN.htm
http://www.thegoodscentscompany.com/data/rw1555251.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB82747297.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB82747297_EN.htm
https://www.hsppharma.com/apis-and-intermediates/r-4-propyldihydrofuran-2-3h-one-cas-63095-51.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB82747297.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB82747297_EN.htm
https://www.chemicalbook.com/article/synthesis-and-application-of-r-4-propyldihydrofuran-2-3h-one.htm
https://chemdad.com/index.php?c=article&id=81151
https://www.hsppharma.com/apis-and-intermediates/r-4-propyldihydrofuran-2-3h-one-cas-63095-51.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB82747297.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB82747297_EN.htm
https://chemdad.com/index.php?c=article&id=81151
http://www.thegoodscentscompany.com/data/rw1555251.html
http://www.thegoodscentscompany.com/data/rw1555251.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB82747297.htm
https://www.benchchem.com/product/b2943262?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2943262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Determination of Boiling Point (Thiele Tube Method)
The boiling point is a fundamental physical property for characterizing and assessing the purity

of a liquid.[10][11] The Thiele tube method is a convenient micro-method for this determination.

[12]

Apparatus and Materials:

Thiele tube filled with mineral oil

Thermometer

Small test tube (e.g., fusion tube)

Capillary tube (sealed at one end)

Sample of (R)-4-Propyldihydrofuran-2(3H)-one

Bunsen burner or hot plate

Stand and clamp

Procedure:

Fill the small test tube with the liquid sample to a depth of about 1-2 cm.[12]

Place a capillary tube, with its sealed end up, into the test tube containing the sample.[13]

Attach the test tube to a thermometer using a rubber band or thread, ensuring the sample is

level with the thermometer bulb.[13]

Clamp the Thiele tube to a stand and carefully insert the thermometer and test tube

assembly into the oil.[12]

Gently heat the side arm of the Thiele tube with a Bunsen burner.[12][13]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.
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Continue heating until a continuous and rapid stream of bubbles is observed.[12]

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid just begins to

be drawn back into the capillary tube.[12]

Determination of Density
Density is the mass per unit volume of a substance and is a characteristic physical property.

[14]

Apparatus and Materials:

Graduated cylinder (e.g., 10 mL or 25 mL)

Electronic balance (accurate to at least 0.01 g)

Sample of (R)-4-Propyldihydrofuran-2(3H)-one

Thermometer

Procedure:

Measure and record the mass of a clean, dry graduated cylinder.[14]

Add a known volume of the liquid sample (e.g., 5.0 mL) to the graduated cylinder. Record the

exact volume, reading from the bottom of the meniscus.[14]

Measure and record the combined mass of the graduated cylinder and the liquid sample.[14]

Subtract the mass of the empty graduated cylinder from the combined mass to determine the

mass of the liquid.[14]

Calculate the density using the formula: Density = Mass / Volume.[14]

Measure and record the temperature of the liquid, as density is temperature-dependent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.benchchem.com/product/b2943262?utm_src=pdf-body
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2943262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Repeat the measurement multiple times and calculate the average density to improve

accuracy.[14]

Determination of Refractive Index
The refractive index measures how light bends as it passes through a substance and is a

valuable tool for identifying liquids and assessing their purity.[15]

Apparatus and Materials:

Abbe refractometer

Constant temperature water bath (optional, for precise measurements)

Sample of (R)-4-Propyldihydrofuran-2(3H)-one

Dropper or pipette

Soft lens tissue

Acetone or ethanol for cleaning

Procedure:

Ensure the prism of the refractometer is clean and dry. Clean with a soft tissue and a suitable

solvent like acetone if necessary.[16][17]

Using a dropper, place a few drops of the liquid sample onto the surface of the lower prism.

[16][17]

Close the prisms firmly.

Turn on the light source and look through the eyepiece.

Adjust the coarse and fine adjustment knobs until the field of view is divided into a light and a

dark region.[16]

Sharpen the dividing line by adjusting the compensator drum.
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Align the dividing line exactly on the crosshairs of the eyepiece.[16]

Read the refractive index value from the scale.

Record the temperature, as the refractive index is temperature-dependent.[15] If the

measurement is not performed at the standard 20°C, a correction can be applied.[17]

Determination of Solubility
Solubility tests provide information about the polarity and functional groups present in a

compound.[18]

Apparatus and Materials:

Small test tubes

Graduated pipettes or droppers

Vortex mixer or stirring rods

Sample of (R)-4-Propyldihydrofuran-2(3H)-one

Solvents: water, chloroform, ethanol, methanol

Procedure:

Place a small, measured amount of the sample (e.g., 0.05 mL or 25 mg) into a small test

tube.[18]

Add a small volume of the solvent (e.g., 0.75 mL) in portions.[18]

After each addition, shake the test tube vigorously or use a vortex mixer to facilitate

dissolution.[18]

Observe whether the sample dissolves completely. A substance is generally considered

soluble if it dissolves to the extent of about 3 g per 100 mL of solvent.

Record the solubility as soluble, slightly soluble, or insoluble for each solvent.
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Visualizations
Synthetic Pathway
(R)-4-Propyldihydrofuran-2(3H)-one is a crucial intermediate in the diastereoselective

synthesis of Brivaracetam.[1][2][3] The following diagram illustrates a simplified synthetic route.

Starting Materials
(e.g., trans-2-hexen-1-al) (R)-4-Propyldihydrofuran-2(3H)-oneAsymmetric Synthesis Further Reactions

Diastereoselective
Addition BrivaracetamFinal Steps

Click to download full resolution via product page

Caption: Simplified synthetic pathway from starting materials to Brivaracetam, highlighting the

role of (R)-4-Propyldihydrofuran-2(3H)-one.

Experimental Workflow: Density Determination
The logical flow for the experimental determination of density is outlined in the diagram below.
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Start

Weigh empty
graduated cylinder (m1)

Add known volume (V)
of liquid sample

Weigh cylinder + liquid (m2)

Calculate mass of liquid
(m = m2 - m1)

Calculate density
(ρ = m / V)

End

Click to download full resolution via product page

Caption: Workflow diagram for the experimental determination of the density of a liquid sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical properties of (R)-4-Propyldihydrofuran-2(3H)-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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